Cas no 391926-80-0 (Isoxazole, 5-[4-[(2S)-oxiranylmethoxy]phenyl]-)

• Product Name: Isoxazole, 5-[4-[(2S)-oxiranylmethoxy]phenyl]-
• CAS No: 391926-80-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1500466
• Update Time: 2024-08-23

Isoxazole, 5-[4-[(2S)-oxiranylmethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-[4-[(2S)-oxiranylmethoxy]phenyl]-
• Isoxazole, 5-[4-[(2S)-2-oxiranylmethoxy]phenyl]-

• Inchi： 1S/C12H11NO3/c1-3-10(14-7-11-8-15-11)4-2-9(1)12-5-6-13-16-12/h1-6,11H,7-8H2/t11-/m1/s1
• InChI Key： BKZVYSORTHQAHN-LLVKDONJSA-N
• SMILES： O1C(C2=CC=C(OC[C@@H]3CO3)C=C2)=CC=N1

Computed Properties

• Exact Mass: 217.07393

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 398.2±22.0 °C(Predicted)
• PSA: 47.79
• pka: -2.74±0.10(Predicted)